Cas no 1361902-72-8 (2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl)

• Product Name: 2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl
• CAS No: 1361902-72-8
• MF: C₁₄H₇Cl₂F₅
• MW: 341.103399515152
• CID: 4993444
• Update Time: 2025-05-24

2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5/c15-8-2-3-9(12(16)6-8)10-5-7(13(17)18)1-4-11(10)14(19,20)21/h1-6,13H
• InChI Key： PDZNEKZPCHPLHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(F)F)C=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl

Comprehensive Overview of 2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl (CAS No. 1361902-72-8)

2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl (CAS No. 1361902-72-8) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and advanced material synthesis. This compound is characterized by its unique molecular structure, which includes chloro and fluoromethyl substituents, making it a valuable building block for various industrial applications. Researchers and manufacturers are increasingly interested in this compound due to its potential role in crop protection and drug development, aligning with the growing demand for sustainable chemistry solutions.

The synthesis of 2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl involves sophisticated organic chemistry techniques, including cross-coupling reactions and halogenation processes. Its CAS No. 1361902-72-8 serves as a critical identifier for regulatory and safety documentation, ensuring compliance with global chemical standards. The compound's thermal stability and solubility properties make it suitable for use in high-performance formulations, particularly in environments requiring resistance to degradation.

In recent years, the agrochemical industry has focused on developing next-generation pesticides with improved efficacy and environmental safety. 2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl has emerged as a key intermediate in this context, contributing to the creation of novel active ingredients that target pest resistance while minimizing ecological impact. This aligns with the broader trend of green chemistry, where reducing toxic byproducts and enhancing biodegradability are top priorities.

From a pharmaceutical perspective, the compound's fluorine-rich structure offers advantages in drug design, particularly for central nervous system (CNS) therapeutics and anti-inflammatory agents. Fluorinated compounds are known for their ability to improve bioavailability and metabolic stability, making CAS No. 1361902-72-8 a subject of ongoing research in medicinal chemistry. Its potential applications in precision medicine and targeted drug delivery systems further underscore its versatility.

The material science community has also explored the use of 2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl in the development of advanced polymers and liquid crystals. Its rigid biphenyl core and fluorinated side chains contribute to desirable properties such as high thermal conductivity and optical clarity, which are essential for electronic displays and specialty coatings. These applications highlight the compound's role in driving innovation across multiple industries.

As the demand for high-value chemicals continues to rise, 2,4-Dichloro-5'-difluoromethyl-2'-trifluoromethyl-biphenyl (CAS No. 1361902-72-8) stands out as a critical component in cutting-edge research and industrial processes. Its multifaceted applications, combined with the push for sustainable and efficient chemical solutions, ensure its relevance in the evolving landscape of specialty chemicals. For researchers and industry professionals, understanding the properties and potential uses of this compound is essential for leveraging its full capabilities.